4-(1H-1,2,4-Triazol-1-yl)benzoyl chloride

Specification

• CAS No.: 162848-17-1
• Molecular Formula: C9H6ClN3O
• Molecular Weight: 207.617
• IUPAC Name: 4-(1,2,4-triazol-1-yl)benzoyl chloride
• Standard InChI: InChI=1S/C9H6ClN3O/c10-9(14)7-1-3-8(4-2-7)13-6-11-5-12-13/h1-6H
• Standard InChI Key: UYDCXLDFBXYXMA-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C(=O)Cl)N2C=NC=N2

Introduction

4-(1H-1,2,4-Triazol-1-yl)benzoyl chloride is a chemical compound with the molecular formula C9H6ClN3O and a molecular weight of 207.61 g/mol. It is identified by the CAS number 162848-17-1 and is used in industrial and scientific research applications. This compound is a derivative of benzoyl chloride, which is known for its reactivity in organic synthesis, particularly in forming amides and esters.

Synthesis and Applications

The synthesis of 4-(1H-1,2,4-Triazol-1-yl)benzoyl chloride typically involves the reaction of a benzoyl chloride derivative with a triazole compound. This process is similar to the synthesis of other benzoyl chloride derivatives, which often involve the use of thionyl chloride or oxalyl chloride as reagents.

In terms of applications, compounds related to 4-(1H-1,2,4-Triazol-1-yl)benzoyl chloride, such as 4-(1H-1,2,4-triazol-1-yl)benzoic acid derivatives, have shown potential in biological evaluations. For instance, some derivatives have exhibited potent inhibitory activities against certain cancer cell lines.

Safety and Handling

While specific safety data for 4-(1H-1,2,4-Triazol-1-yl)benzoyl chloride is limited, compounds in the benzoyl chloride family are generally hazardous. They can cause severe skin burns and eye damage, are harmful if swallowed or inhaled, and may cause respiratory irritation. Handling should be done with caution, using protective equipment and following standard laboratory safety protocols.

Safety Precautions	Recommendations
Inhalation	Move to fresh air; provide oxygen if breathing is difficult.
Skin Contact	Remove contaminated clothing; wash with soap and water.
Eye Contact	Rinse with pure water for at least 15 minutes.
Ingestion	Do not induce vomiting; consult a doctor immediately.